Cas no 1158745-18-6 ((3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride)

• Product Name: (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride
• CAS No: 1158745-18-6
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 4574073
• Update Time: 2025-05-25

(3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-nitrophenyl)methyl](prop-2-en-1-yl)amine hydrochloride
• (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride

• Inchi： 1S/C10H12N2O2.ClH/c1-2-6-11-8-9-4-3-5-10(7-9)12(13)14;/h2-5,7,11H,1,6,8H2;1H
• InChI Key： CMBVZGYCHFHEEF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N(=O)=O)C=1)NCC=C.Cl

Additional information on (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride

Introduction to (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride (CAS No. 1158745-18-6)

(3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride, with the CAS number 1158745-18-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives and has been studied for its potential applications in various biological and chemical processes. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The structure of this compound features a nitro-substituted phenyl ring linked to a propenylamine moiety, which contributes to its unique reactivity and interaction with biological targets. The presence of the nitro group introduces a polar, electron-withdrawing feature, while the propenylamine part provides a basic nitrogen that can engage in hydrogen bonding or coordinate with metal ions. These structural characteristics make it an intriguing molecule for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of amine derivatives, particularly those containing nitro aromatic groups. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride has been investigated for its potential role in modulating enzymatic activities and signaling pathways relevant to these diseases. Preliminary studies suggest that it may interact with specific proteins or enzymes, leading to altered biological functions that could be exploited for therapeutic benefit.

One of the key areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The facile functionalization of the phenyl ring and the amine group allows for the introduction of additional substituents, enabling the creation of libraries of derivatives with tailored properties. This flexibility is highly valuable in drug discovery pipelines, where diversification of molecular structures is often necessary to optimize potency, selectivity, and pharmacokinetic profiles.

The hydrochloride salt form of (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine offers several advantages over the free base form. The addition of the chloride ion improves solubility in aqueous media, which is crucial for formulation development and biological studies. Furthermore, the salt form tends to be more stable under storage conditions, reducing degradation and extending shelf life. These properties make it a preferred choice for researchers who require reliable and consistent material for their experiments.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride and biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and identify potential binding sites on proteins. These computational approaches complement experimental studies by providing insights into the molecular recognition processes at an atomic level. Such integrative studies are essential for guiding the design of next-generation pharmaceuticals.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science, particularly in the development of functional polymers or coatings that exhibit specific chemical or biological responses. The nitro group can serve as a handle for further chemical modifications, allowing for the creation of materials with tailored functionalities such as pH sensitivity or enzyme responsiveness.

As research continues to evolve, new methodologies are being developed to enhance the synthesis and characterization of complex organic molecules like (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride. Continuous flow chemistry, for instance, offers a more efficient and scalable approach to producing these compounds compared to traditional batch processing methods. This technology reduces reaction times, minimizes waste generation, and improves reproducibility—key factors that contribute to sustainable chemical manufacturing practices.

The safety profile of this compound is another critical consideration in its application. While it does not fall under any hazardous or controlled substance categories, proper handling protocols must still be followed to ensure worker safety during synthesis and handling procedures. Standard laboratory practices such as wearing personal protective equipment (PPE) and working in well-ventilated areas are recommended when dealing with any chemical substance.

In conclusion, (3-Nitrophenyl)methyl(prop-2-en-1-yl)amine Hydrochloride represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for researchers exploring new therapeutic strategies and innovative materials. As further studies uncover its full potential, this compound is likely to play an increasingly important role in scientific endeavors across multiple disciplines.